Cas no 2172514-16-6 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2172514-16-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5864338
• PubChem ID: 165525424
• Update Time: 2025-06-08

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid
• 2172514-16-6
• EN300-1495664
• 1-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-18(15-24(30)28-17-27(25(31)32)13-7-14-27)29-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HGJMKQSPJQBGGG-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid

Introduction to 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid (CAS No. 2172514-16-6)

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid, identified by the CAS number 2172514-16-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple functional groups designed to modulate biological pathways. The presence of a fluoren-9-ylmethyl moiety and a hexanamidomethyl side chain contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural design of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid reflects a deliberate approach to enhance both solubility and bioavailability, which are critical factors in the pharmacokinetic profile of potential therapeutic agents. The fluoren-9-ylmethyl group, known for its stability and hydrophobicity, provides a scaffold that can interact favorably with biological targets, while the hexanamidomethyl chain introduces flexibility and hydrogen bonding capabilities. These features collectively contribute to the compound's potential as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel compounds that leverage advanced structural motifs to improve therapeutic efficacy. The cyclobutane ring in 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid serves as a rigid scaffold that can enhance binding affinity to biological targets, a strategy commonly employed in medicinal chemistry to optimize drug interactions. This structural motif has been explored in various contexts, including the design of protease inhibitors and kinase modulators, where its ability to stabilize transition states is particularly valuable.

The methoxycarbonyl group attached to the amino functionality not only enhances the compound's solubility but also provides a site for further derivatization. This versatility makes 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid a valuable building block for synthesizing more complex molecules with tailored biological activities. The incorporation of fluorine-based substituents, such as the fluoren-9-ylmethyl moiety, is also noteworthy, as fluorine atoms are frequently employed in drug design to improve metabolic stability and binding affinity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how molecular structures will interact with biological targets. The unique architecture of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid makes it an attractive candidate for such studies. Computational modeling has shown that this compound can effectively engage with key residues in target proteins, potentially leading to high-affinity binding interactions. These insights are crucial for designing molecules that exhibit improved selectivity and reduced side effects.

The synthesis of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework efficiently. These methodologies highlight the evolving capabilities of synthetic chemists in creating intricate molecular architectures.

From a biological perspective, the potential applications of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutane-1-carboxylic acid are diverse. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. The cyclobutane ring and fluorenylmethyl moiety are particularly interesting from this standpoint, as they have been shown to modulate enzyme activity through specific interactions with active sites or allosteric pockets.

The role of fluorinated compounds in modern drug development cannot be overstated. The presence of fluorine atoms often enhances pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 1-{3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanamidomethyl)cyclobutane}-1-carboxylic acid, the fluororene component is expected to contribute significantly to these properties while also influencing molecular recognition events at the target site.

Future directions for research on this compound may include exploring its derivatives through structure-based optimization. By modifying substituents such as the amino group or introducing additional functional moieties, researchers can fine-tune its biological profile. Additionally, preclinical studies could provide valuable insights into its potential therapeutic applications, paving the way for further development into novel treatments for various diseases.

The integration of computational chemistry with experimental synthesis represents a powerful approach to accelerating drug discovery efforts. By leveraging predictive modeling alongside traditional synthetic methods, researchers can identify promising candidates more efficiently than ever before. The case of 1-{3-{((9H-fluoren)-9-ylmethoxy carbonyl)} amino hexanaminido methyl)cyclobutane}-carb ox ylic acid (CAS No: 2172514166) exemplifies how these interdisciplinary strategies can lead to innovative breakthroughs in pharmaceutical science.